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For Researchers, Scientists, and Drug Development Professionals

Introduction

Formyl fluoride (CHFO) is a reactive acyl halide and the simplest acyl fluoride.[1][2] It exists
as a colorless gas at room temperature and has a boiling point of -29°C.[1][2] Due to its
instability, it decomposes autocatalytically to carbon monoxide (CO) and hydrogen fluoride (HF)
at room temperature.[1][2] This decomposition necessitates that reactions involving formyl
fluoride be conducted at low temperatures. For storage, samples are often kept over
anhydrous alkali metal fluorides, such as potassium fluoride, which absorb the HF produced
during decomposition.[1] Formyl fluoride is primarily utilized as a formylating and acylating
agent in organic synthesis.[3][4][5] Its application as a direct fluorinating agent is not its primary
role; instead, it serves as a reagent to introduce a formyl group (-CHO). The strategic
incorporation of fluorine into drug molecules can significantly impact their physicochemical and
pharmacological properties, including potency, metabolic stability, and membrane permeability.
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Physicochemical Properties of Formyl Fluoride

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8784065?utm_src=pdf-interest
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://en.wikipedia.org/wiki/Formyl_fluoride
https://www.chemeurope.com/en/encyclopedia/Formyl_fluoride.html
https://en.wikipedia.org/wiki/Formyl_fluoride
https://www.chemeurope.com/en/encyclopedia/Formyl_fluoride.html
https://en.wikipedia.org/wiki/Formyl_fluoride
https://www.chemeurope.com/en/encyclopedia/Formyl_fluoride.html
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://en.wikipedia.org/wiki/Formyl_fluoride
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81269358.htm
https://www.chembk.com/en/chem/formyl%20fluoride
https://www.drugfuture.com/chemdata/formyl-fluoride.html
https://www.researchgate.net/publication/278689316_Tactical_Applications_of_Fluorine_in_Drug_Design_and_Development
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://pubmed.ncbi.nlm.nih.gov/26200936/
https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8784065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula CHFO [11[3]
Molecular Weight 48.02 g/mol [1][3]
Boiling Point -29 °C [11[2]
Melting Point -142 °C [1112]
Appearance Colorless gas [1][2]

- Decomposes in water. Soluble
Solubility ) [1][2]13]
in chlorocarbons and Freons.

Safety Precautions:

Formyl fluoride is toxic by inhalation and a strong irritant to tissues.[3] All manipulations
should be carried out in a well-ventilated fume hood, and appropriate personal protective
equipment (gloves, safety glasses) should be worn.[4]

Synthesis of Formyl Fluoride
Formyl fluoride is typically prepared in situ for immediate use due to its instability. Several
methods have been reported for its synthesis.[1][9]

Synthesis of Formyl Fluoride from Formic Acid and Benzoyl Fluoride

One common laboratory-scale synthesis involves the reaction of sodium formate with benzoyl
fluoride.[1] Benzoyl fluoride itself can be generated in situ from benzoyl chloride and a fluoride
source like potassium hydrogen fluoride (KHF2).[1]
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In Situ Generation of Benzoyl Fluoride Synthesis of Formyl Fluoride
KHF2 Benzoyl Chloride Sodium Formate ( froile?;(;i}iljglsggggon)
({iloride Sour}ce%eacts with eacts with
Benzoyl Fluoride Formyl Fluoride
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Synthesis Yields of Formyl Fluoride

Reactants Yield (%) Reference

Anhydrous formic acid,
potassium fluoride, and 16 [5]

benzoyl chloride

Benzoyl fluoride and formic

36 5
acid ]
Benzoyl chloride, formic acid,

35 [5]
and KHF2
Acetic formic anhydride and

67 [5]

anhydrous HF

Experimental Protocol: Synthesis of Formyl Fluoride
from Sodium Formate and Benzoyl Fluoride
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This protocol is based on the procedure described by Olah and Kuhn.

Materials:

Sodium formate (HCOONa)

Benzoyl chloride (CeHsCOCI)

Potassium hydrogen fluoride (KHF2)

Anhydrous solvent (e.g., sulfolane)

Procedure:

In a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and
a nitrogen inlet, add potassium hydrogen fluoride.

Slowly add benzoyl chloride to the flask under a nitrogen atmosphere.

Heat the mixture to generate benzoyl fluoride in situ. The progress of the reaction can be
monitored by the evolution of HCI gas.

In a separate flask, prepare a suspension of sodium formate in the anhydrous solvent.

Cool the benzoyl fluoride-containing mixture to a low temperature (e.g., -20 °C).

Slowly add the sodium formate suspension to the cold benzoyl fluoride solution with vigorous
stirring.

Formyl fluoride will be generated as a gas. It can be collected in a cold trap or used directly
in a subsequent reaction by bubbling the gas through the reaction mixture.

The reaction should be performed in a highly efficient fume hood due to the toxicity of the
reactants and products.

Applications in Organic Synthesis: Formylation of
Arenes

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8784065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8784065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The primary application of formyl fluoride in organic synthesis is the formylation of aromatic
compounds to produce aryl aldehydes. This reaction is a type of Friedel-Crafts acylation, where
formyl fluoride acts as the acylating agent in the presence of a Lewis acid catalyst, typically
boron trifluoride (BFs3).[1][2]

Activation of Formyl Fluoride Electrophilic Aromatic Substitution
Formyl Fluoride (HCOF) Boron Trifluoride (BF3) Arene (e.g., Benzene)
\; BFs { [H-C=O]*[BFa]~
[H-C=0O]*[BFa]~ Sigma Complex
(Formyl Cation Complex) (Arenium Ion)
Aryl Aldehyde
(e.g., Benzaldehyde)
%yproducts
HF + BF3

Click to download full resolution via product page

Experimental Protocol: Formylation of Benzene to
Benzaldehyde

Materials:
e Benzene (CeHs)

o Formyl fluoride (generated in situ or from a cylinder)
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e Boron trifluoride (BF3)
e Anhydrous, inert solvent (e.g., carbon disulfide, nitrobenzene)
Procedure:

 In a flame-dried, multi-necked flask equipped with a gas inlet tube, a mechanical stirrer, and
a low-temperature thermometer, dissolve benzene in the anhydrous solvent.

e Cool the solution to a low temperature (e.g., -20 °C to 0 °C).
o Slowly bubble gaseous boron trifluoride into the stirred solution.

e Subsequently, slowly introduce gaseous formyl fluoride into the reaction mixture. The rate
of addition should be controlled to maintain the desired low temperature.

o After the addition is complete, allow the reaction to stir at the low temperature for a specified
period (e.g., 1-2 hours).

e Quench the reaction by carefully pouring the mixture into ice-water.

o Separate the organic layer, and wash it with a dilute solution of sodium bicarbonate and then
with water.

e Dry the organic layer over an anhydrous drying agent (e.g., MgSOa).
» Remove the solvent by distillation.
» Purify the resulting benzaldehyde by fractional distillation.

Quantitative Data for Formylation of Arenes
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Arene Product Catalyst Yield (%)

Not specified in
Benzene Benzaldehyde BFs

search results

Not specified in
Toluene Tolualdehyde BFs

search results

Not specified in
Xylene Xylylaldehyde BFs

search results

Note: Specific yields for the formylation of various arenes using formyl fluoride were not
detailed in the provided search results. These reactions are analogous to other Friedel-Crafts
acylations, and yields would be dependent on the specific substrate and reaction conditions.

Other Reactions of Formyl Fluoride
As an acyl halide, formyl fluoride can also react with other nucleophiles:[1][2]

e Alcohols: React with formyl fluoride to form formate esters.

o Carboxylic Acids: React with formyl fluoride to form mixed acid anhydrides.

Alcohol (R-OH) Carboxylic Acid (R-COOH)

+ Carboxylic Acid

Formyl Fluoride

+ Alcohol

Formate Ester (R-OCHO) Mixed Anhydride (R-COOCHO)

Byproduct
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Conclusion

Formyl fluoride is a valuable reagent in organic synthesis, primarily for the introduction of the
formyl group into aromatic systems. Its high reactivity and instability necessitate careful
handling and low-temperature reaction conditions. While it contains a fluorine atom, its principal
role is not as a direct fluorinating agent but as a potent formylating agent. The protocols and
data presented here provide a foundation for the safe and effective use of formyl fluoride in a
research and development setting. The strategic use of such reagents is of growing importance
in medicinal chemistry for the synthesis of novel therapeutic agents.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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